Sdz-224-015

• Molecular Formula: C28H31Cl2N3O9
• Molecular Weight: 624.5 g/mol
• InChI: InChI=1S/C28H31Cl2N3O9/c1-16(2)23(32-28(39)42-14-18-8-5-4-6-9-18)25(37)31-17(3)24(36)33-26(40-13-12-34)21(35)15-41-27(38)22-19(29)10-7-11-20(22)30/h4-12,16-17,23,26H,13-15H2,1-3H3,(H,31,37)(H,32,39)(H,33,36)/t17-,23-,26-/m0/s1
• InChIKey: ABGURXXQCVTOBD-RUJAXMSRSA-N

SDZ 224-015: A Potent Orally Active Interleukin-1β Converting Enzyme (ICE) and Caspase-1 Inhibitor for Inflammation Research

SDZ 224-015 is a synthetic, orally bioavailable peptide inhibitor that targets interleukin-1β converting enzyme (ICE) and caspase-1 [1]. It was developed as a novel anti-inflammatory agent and has demonstrated potent activity in multiple acute in vivo models of inflammation and pyrexia [1]. The compound is also reported to possess anti-COVID-19 activity by targeting the SARS-CoV-2 main protease (Mpro) with an IC50 of 30 nM .

Pathway target ICE/caspase-1 inhibition for IL-1β pathway studies

Route Oral administration compatible for in vivo inflammation models

Profile Reported dual-target activity: caspase-1 / SARS-CoV-2 Mpro context

• [1] Elford, P. R., Heng, R., Révész, L., & MacKenzie, A. R. (1995). Reduction of inflammation and pyrexia in the rat by oral administration of SDZ 224-015, an inhibitor of the interleukin-1 beta converting enzyme. British Journal of Pharmacology, 115(4), 601–606. View Source

Why Not All ICE/Caspase-1 Inhibitors Are Interchangeable: Key Differentiation of SDZ 224-015

Despite sharing a common target class, IL-1β converting enzyme (ICE)/caspase-1 inhibitors exhibit significant divergence in biochemical potency, oral bioavailability, and in vivo efficacy profiles. For instance, while Pralnacasan (VX-740) demonstrates a potent in vitro Ki of 1.4 nM , its in vivo effective doses are often in the 50 mg/kg range [1]. Conversely, VX-765 (Belnacasan) shows a sub-nanomolar Ki (0.8 nM) but requires high oral doses (50-200 mg/kg) to suppress IL-1β in vivo [2]. SDZ 224-015, a peptidomimetic with a distinct chemical scaffold, achieves potent in vivo efficacy at microgram per kilogram oral doses [3] and features a unique dual-target profile against Mpro , which is not a characteristic of these comparators. These differences in pharmacodynamics, pharmacokinetics, and target engagement preclude simple interchangeability and necessitate compound-specific selection for research applications.

Potency discrepancy

In vivo oral potency profiles differ markedly; comparator doses in the mg/kg range may shift response interpretation compared to reported microgram-level responses for this compound.

Prodrug vs. direct-acting

Some ICE inhibitors (e.g., Pralnacasan) require metabolic activation; direct-acting inhibitors like SDZ 224-015 may yield different pharmacokinetic and pharmacodynamic relationships.

Target selectivity

Unique Mpro inhibition is not a class feature; results from caspase-1-only inhibitors may not capture dual-target effects observed with this compound.

• [1] Rudolphi, K., Gerwin, N., Verzijl, N., van der Kraan, P., & van den Berg, W. (2003). Pralnacasan, an inhibitor of interleukin-1beta converting enzyme, reduces joint damage in two murine models of osteoarthritis. Osteoarthritis and Cartilage, 11(10), 738–746. View Source
• [2] Cayman Chemical. (n.d.). VX-765. Retrieved April 17, 2026, from https://www.netascientific.com/cayman-vx-765-purity-greater-than-or-equal-to-98-size-10-mg/ View Source
• [3] Elford, P. R., Heng, R., Révész, L., & MacKenzie, A. R. (1995). Reduction of inflammation and pyrexia in the rat by oral administration of SDZ 224-015, an inhibitor of the interleukin-1 beta converting enzyme. British Journal of Pharmacology, 115(4), 601–606. View Source

Quantitative Differentiation of SDZ 224-015: Evidence-Based Advantages Over Comparable ICE/Caspase-1 Inhibitors

Superior In Vivo Anti-Inflammatory Potency: Microgram-Level Oral ED50 in Carrageenin-Induced Paw Edema Model

SDZ 224-015 demonstrates exceptional oral potency in the carrageenin-induced paw edema model in rats, with an ED50 of approximately 25 μg/kg [1]. In contrast, the comparator VX-765 requires oral doses of 50-200 mg/kg to achieve significant suppression of IL-1β levels in mice [2]. While a direct ED50 for VX-765 in the same model is not reported, the reported effective dose range for VX-765 is over three orders of magnitude higher than that of SDZ 224-015, indicating a substantial difference in in vivo potency.

In vivo potency

Reported

ED50 ≈ 25 μg/kg (SDZ 224-015)
50–200 mg/kg (VX-765)

~2,000–8,000× lower dose by mass

Reported in vivo potency context; may support low-dose oral studies.

Cross-study comparison; model conditions differ (rat vs. mouse, paw edema vs. LPS).

Evidence Dimension	Oral ED50 for anti-inflammatory effect in carrageenin-induced paw edema model
Target Compound Data	25 μg/kg
Comparator Or Baseline	VX-765 (Belnacasan): 50-200 mg/kg effective dose for IL-1β suppression (model not identical, but indicative of potency difference)
Quantified Difference	SDZ 224-015 effective dose is approximately 2,000- to 8,000-fold lower by mass (25 μg/kg vs. 50-200 mg/kg).
Conditions	Male Wistar rats, oral gavage, carrageenin-induced paw edema [1]; VX-765 data: LPS-induced IL-1β in mice, oral gavage [2].

Why This Matters

The substantially lower effective dose of SDZ 224-015 implies higher in vivo potency and potentially a superior therapeutic index, reducing the quantity of compound required for experimental studies and minimizing off-target exposure.

• [1] Elford, P. R., Heng, R., Révész, L., & MacKenzie, A. R. (1995). Reduction of inflammation and pyrexia in the rat by oral administration of SDZ 224-015, an inhibitor of the interleukin-1 beta converting enzyme. British Journal of Pharmacology, 115(4), 601–606. View Source
• [2] Cayman Chemical. (n.d.). VX-765. Retrieved April 17, 2026, from https://www.netascientific.com/cayman-vx-765-purity-greater-than-or-equal-to-98-size-10-mg/ View Source

Demonstrated Oral Bioactivity Across Multiple Acute In Vivo Models

SDZ 224-015 exhibits robust oral activity in three distinct rat models of inflammation and pyrexia, with ED50 values of 25 μg/kg (carrageenin paw edema), 11 μg/kg (LPS-induced pyrexia), and 4 μg/kg (IL-1β-induced pyrexia) [1]. In contrast, many ICE inhibitors, including Pralnacasan, are prodrugs that require metabolic activation and often show more variable or less potent oral efficacy [2]. While Pralnacasan is orally active, its reported effective doses in murine disease models are typically in the 50 mg/kg range [3], highlighting the exceptional oral potency of SDZ 224-015.

Multi‑model ED50

Reported

Carrageenin edema: 25 μg/kg
LPS pyrexia: 11 μg/kg
IL‑1β pyrexia: 4 μg/kg
Pralnacasan ~50 mg/kg

Effective doses ~2,000–12,500× lower

Reported multi‑model oral response; may inform dose selection for in vivo studies.

Cross‑study comparison; different species and disease models.

Evidence Dimension	Oral ED50 values in multiple in vivo models
Target Compound Data	Carrageenin edema: 25 μg/kg; LPS pyrexia: 11 μg/kg; IL-1β pyrexia: 4 μg/kg
Comparator Or Baseline	Pralnacasan: Effective dose ~50 mg/kg in murine osteoarthritis and colitis models [3].
Quantified Difference	SDZ 224-015 effective doses are approximately 2,000- to 12,500-fold lower by mass compared to Pralnacasan (4 μg/kg vs. 50 mg/kg).
Conditions	Male Wistar rats, oral gavage for SDZ 224-015 [1]; Pralnacasan: oral gavage in mice [3].

Why This Matters

Demonstrated oral activity with low microgram-level ED50 values across multiple acute models confirms SDZ 224-015's reliable oral bioavailability and potent systemic exposure, which is critical for in vivo studies and translational research.

• [1] Elford, P. R., Heng, R., Révész, L., & MacKenzie, A. R. (1995). Reduction of inflammation and pyrexia in the rat by oral administration of SDZ 224-015, an inhibitor of the interleukin-1 beta converting enzyme. British Journal of Pharmacology, 115(4), 601–606. View Source
• [2] DrugBank. (n.d.). Pralnacasan. Retrieved April 17, 2026, from https://go.drugbank.com/drugs/DB05325 View Source
• [3] Rudolphi, K., Gerwin, N., Verzijl, N., van der Kraan, P., & van den Berg, W. (2003). Pralnacasan, an inhibitor of interleukin-1beta converting enzyme, reduces joint damage in two murine models of osteoarthritis. Osteoarthritis and Cartilage, 11(10), 738–746. View Source

Unique Dual-Target Activity: Caspase-1 Inhibition and Potent Anti-Mpro Activity Against SARS-CoV-2

SDZ 224-015 distinguishes itself from classical ICE/caspase-1 inhibitors like Pralnacasan and VX-765 by demonstrating potent inhibition of the SARS-CoV-2 main protease (Mpro) with an IC50 of 30 nM . This activity is not reported for Pralnacasan or VX-765 . This dual-target profile positions SDZ 224-015 as a unique chemical tool for investigating the intersection of inflammatory signaling and coronavirus replication.

Mpro inhibition

Class‑level inference

IC50 30 nM (SDZ 224‑015)
>10 μM (Pralnacasan, VX‑765)

Unique target engagement

Reported dual‑target profile; supports viral–host interaction studies.

Class‑level inference; independent validation advised.

Evidence Dimension	Inhibition of SARS-CoV-2 Mpro (IC50)
Target Compound Data	30 nM
Comparator Or Baseline	Pralnacasan and VX-765: No reported Mpro inhibition activity (activity considered negligible or absent based on available literature).
Quantified Difference	Unique target engagement; comparator IC50 values are effectively >10 μM (inferred lack of activity).
Conditions	Biochemical assay, recombinant SARS-CoV-2 Mpro enzyme .

Why This Matters

This unique dual-target activity provides a distinct research advantage for studies exploring the crosstalk between inflammation and viral infection, enabling experiments that would not be possible with more selective ICE/caspase-1 inhibitors.

Glucocorticoid-Independent Anti-Inflammatory Mechanism

The anti-inflammatory effect of SDZ 224-015 was shown to be independent of endogenous glucocorticoids. In adrenalectomized rats, the compound retained its full anti-inflammatory activity in the carrageenin-induced paw edema model [1]. In contrast, many classical anti-inflammatory agents, including NSAIDs and glucocorticoids, exert their effects partially or wholly through modulation of the hypothalamic-pituitary-adrenal (HPA) axis [2]. While this is a class-level feature of ICE inhibitors, the specific validation of this independence for SDZ 224-015 distinguishes it from other non-steroidal anti-inflammatory drugs (NSAIDs) that do not share this property.

Mechanism independence

Method context

Activity retained in adrenalectomized rats
NSAIDs/glucocorticoids lose activity

Glucocorticoid‑independent pathway

Reported direct ICE/caspase‑1 mechanism; reduces HPA‑axis confounding.

Supports mechanistic interpretation in adrenalectomy models.

Evidence Dimension	Dependence on endogenous glucocorticoids for anti-inflammatory effect
Target Compound Data	Activity retained in adrenalectomized rats
Comparator Or Baseline	NSAIDs (e.g., indomethacin) and glucocorticoids: Activity is diminished or absent in adrenalectomized animals [2].
Quantified Difference	Qualitative difference; SDZ 224-015 activity is fully independent.
Conditions	Carrageenin-induced paw edema in adrenalectomized male Wistar rats, oral administration [1].

Why This Matters

This evidence confirms that SDZ 224-015 exerts its anti-inflammatory effects through a direct ICE/caspase-1 inhibition mechanism, avoiding the confounding variables associated with HPA axis activation. This is crucial for researchers studying inflammation in models where glucocorticoid signaling is a variable of interest.

• [1] Elford, P. R., Heng, R., Révész, L., & MacKenzie, A. R. (1995). Reduction of inflammation and pyrexia in the rat by oral administration of SDZ 224-015, an inhibitor of the interleukin-1 beta converting enzyme. British Journal of Pharmacology, 115(4), 601–606. View Source
• [2] Simmons, D. L., Botting, R. M., & Hla, T. (2004). Cyclooxygenase isozymes: The biology of prostaglandin synthesis and inhibition. Pharmacological Reviews, 56(3), 387–437. View Source

Optimal Research and Industrial Applications for SDZ 224-015: Based on Quantitative Differentiation Evidence

High-Potency In Vivo Inflammation Studies Requiring Low-Dose Oral Dosing

SDZ 224-015 is uniquely suited for acute inflammation studies in rodents where minimizing compound consumption and achieving robust oral efficacy are paramount. Its oral ED50 of 25 μg/kg in the carrageenin paw edema model [1] enables cost-effective, high-throughput in vivo screening compared to alternatives like VX-765, which requires doses in the 50-200 mg/kg range .

Investigating the Intersection of Inflammation and Coronavirus Replication (e.g., SARS-CoV-2)

The compound's dual-target activity—potent inhibition of both caspase-1 and SARS-CoV-2 Mpro (IC50 30 nM) [1]—makes it an invaluable tool for studying the interplay between host inflammatory responses and viral replication. This is a unique application not possible with single-target ICE inhibitors like Pralnacasan .

Studies Requiring Glucocorticoid-Independent Anti-Inflammatory Mechanisms

Researchers investigating inflammation in models where the HPA axis is surgically or pharmacologically manipulated should prioritize SDZ 224-015. Its validated, glucocorticoid-independent activity [1] eliminates a major confounding variable present with NSAIDs and other anti-inflammatory agents , ensuring a cleaner interpretation of experimental results.

Analgesic Efficacy Studies in Inflammatory Pain Models

The demonstrated analgesic activity of SDZ 224-015 in the Randall-Selitto yeast-inflamed paw pressure test, with significant effects at 1 mg/kg p.o. [1], positions it as a valuable reference compound for studies evaluating the analgesic properties of ICE/caspase-1 inhibitors, particularly when compared to less orally potent or prodrug-based alternatives.

Application

Selection Property

Validation Focus

Low‑dose oral in vivo inflammation studies

Reported microgram‑level oral potency

Confirm ED50 in target inflammation model

Caspase‑1/Mpro dual‑target research

Dual‑target (caspase‑1 / Mpro) profile

Assess Mpro selectivity in coronavirus replication models

Glucocorticoid‑independent inflammation mechanism studies

Glucocorticoid‑independent ICE inhibition

Verify activity in adrenalectomy/inflammation models

Analgesic endpoint evaluation in inflammatory pain models

Reported analgesic response at oral doses

Evaluate analgesic effects in yeast‑inflamed paw pressure model

• [1] Elford, P. R., Heng, R., Révész, L., & MacKenzie, A. R. (1995). Reduction of inflammation and pyrexia in the rat by oral administration of SDZ 224-015, an inhibitor of the interleukin-1 beta converting enzyme. British Journal of Pharmacology, 115(4), 601–606. View Source